Cas no 25029-11-2 (Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans-)
25029-11-2 structure
Product Name:Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans-
CAS No:25029-11-2
MF:C12H18N2S2
MW:254.414720058441
CID:273214
PubChem ID:90694
Update Time:2025-04-19
Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans-
- 1,4-bis(2-isothiocyanatoethyl)cyclohexane
- trans-1,4-Bis(2-isothiocyanatoethyl)cyclohexane
- DTXSID30179738
- NS00027794
- 25029-11-2
- EINECS 246-576-9
-
- Inchi: 1S/C12H18N2S2/c15-9-13-7-5-11-1-2-12(4-3-11)6-8-14-10-16/h11-12H,1-8H2
- InChI Key: GQSJCHSMDBWAQK-UHFFFAOYSA-N
- SMILES: S=C=NCCC1CCC(CCN=C=S)CC1
Computed Properties
- Exact Mass: 254.09134
- Monoisotopic Mass: 254.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.1
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- Density: 1.13
- Boiling Point: 409.1°C at 760 mmHg
- Flash Point: 216°C
- Refractive Index: 1.594
- PSA: 24.72
Cyclohexane,1,4-bis(2-isothiocyanatoethyl)-, trans- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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